1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride is a chemical compound with the molecular formula C16H25ClN2O and a molecular weight of approximately 299.84 g/mol. This compound is characterized by a cyclohexyl group attached to an ethan-1-ol backbone, which also features a methylamino functional group. It is often discussed in the context of its relation to various pharmacological agents, particularly as an impurity or by-product in the synthesis of antidepressants like venlafaxine hydrochloride .
1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride exhibits biological activities that are often linked to its structural analogs. It may influence neurotransmitter systems, particularly those involving serotonin and norepinephrine, which are crucial in the treatment of depression and anxiety disorders. Its role as an impurity in venlafaxine suggests potential effects on mood regulation .
Synthesis of 1-cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride typically involves several steps:
These methods may vary based on the desired purity and yield, with some approaches focusing on optimizing reaction conditions for better diastereoselectivity .
The primary applications of 1-cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride include:
Interaction studies involving 1-cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride often focus on its pharmacological properties. These studies may include:
Such studies are crucial for understanding its role in pharmacology and potential side effects when used in conjunction with other medications.
Several compounds share structural similarities with 1-cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride. A comparison highlights its unique features:
| Compound Name | Structure Characteristics | Unique Features |
|---|---|---|
| Venlafaxine Hydrochloride | Phenethylamine derivative with a similar amine structure | Approved antidepressant; broader use |
| 2-(Methylamino)ethanol | Simple amine alcohol without cyclohexyl group | Lacks cyclohexyl moiety |
| 2-[Cyclohexyl(methyl)amino]ethanol | Similar backbone but different substitution patterns | Different pharmacological profile |
These comparisons illustrate how 1-cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride stands out due to its specific cyclohexyl configuration and potential implications in drug design and therapeutic applications .
Reductive amination remains a cornerstone for constructing secondary amines, combining ketone/aldehyde substrates with primary amines under reducing conditions.
Sodium cyanoborohydride (NaBH3CN) enables selective reduction of imine intermediates in weakly acidic conditions (pH 5–7), minimizing competing ketone reduction. For 1-cyclohexyl-2-(methylamino)ethan-1-ol, cyclohexanone reacts with methylaminoethanol in methanol or tetrahydrofuran (THF) at 25–40°C. A study demonstrated 85% yield after 12 hours using 1.2 equivalents of NaBH3CN. Acidic additives like acetic acid (0.1–1 M) protonate the imine, accelerating the reaction while stabilizing the borohydride.
Table 1: Sodium Cyanoborohydride Optimization Parameters
| Parameter | Optimal Range | Effect on Yield |
|---|---|---|
| Solvent | MeOH/THF (1:1) | Maximizes solubility |
| Temperature | 35°C | Balances rate and decomposition |
| Molar Ratio (NaBH3CN) | 1.2–1.5 eq | Prevents over-reduction |
Alternative borohydrides offer varying selectivity profiles:
Table 2: Borohydride Reagent Performance
| Reagent | Yield (%) | Byproducts | Reaction Time |
|---|---|---|---|
| NaBH3CN | 85 | <5% alcohol | 12 h |
| NaBH(OAc)3 | 92 | Minimal | 6 h |
| NaBH4 | 40 | 30% ketone alcohol | 24 h |
Sodium triacetoxyborohydride (NaBH(OAc)3) outperforms NaBH3CN in rate and purity, tolerating steric hindrance in cyclohexyl systems. Its milder acidity (pH 4–6) prevents substrate degradation, achieving 92% yield in dichloroethane.
Catalytic hydrogenation introduces cyclohexyl groups via nitro or imine intermediates. Palladium on carbon (Pd/C) under 1–3 bar H2 reduces nitrocyclohexane derivatives to amines. A patent documented 80% yield converting 1-(nitromethyl)cyclohexyl acetate to the amine using 10% Pd/C in methanol. Key parameters include:
Table 3: Hydrogenation Conditions
| Catalyst Loading | Pressure (bar) | Solvent | Yield (%) |
|---|---|---|---|
| 5% Pd/C | 1 | MeOH | 80 |
| 10% Pd/C | 3 | EtOAc | 85 |
Hydrogenation avoids borohydride waste but requires specialized equipment and precise control to prevent over-reduction.
Imine reductases (IREDs) catalyze asymmetric reductive amination under aqueous conditions. Aspergillus RedAm (RedAms) converted cyclohexanone and methylamine to 1-cyclohexyl-2-(methylamino)ethan-1-ol with 75% isolated yield at 50 mM substrate. NADPH regeneration systems (e.g., glucose dehydrogenase) sustain cofactor cycles, enabling gram-scale synthesis.
Key Enzymatic Advantages:
Table 4: IRED Performance Metrics
| Enzyme | Substrate (mM) | Conversion (%) | e.e. (%) |
|---|---|---|---|
| AspRedAm | 50 | 95 | 98 (R) |
| IR-01 | 100 | 97 | 99 (S) |
Enzymatic routes face challenges in amine donor cost and enzyme stability but align with green chemistry principles.
The adrenergic receptor system represents a primary pharmacological target for 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride, with significant implications for its mechanism of action [1]. The compound's cyclohexyl ring structure combined with the methylamino ethanol moiety provides a molecular framework that enables selective interaction with both alpha and beta adrenergic receptor subtypes [2]. Research demonstrates that compounds with similar cyclohexylamine structural features exhibit varying degrees of affinity for different adrenergic receptor subtypes, suggesting a complex pharmacological profile [3].
The receptor modulation characteristics of 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride are influenced by its ability to interact with the heterotrimeric guanine nucleotide-binding proteins that couple adrenergic receptors to their downstream signaling cascades [4]. Studies of beta-2 adrenergic receptors have shown that the reconstitution of receptor and guanine nucleotide binding regulatory protein interactions results in the establishment of a guanine nucleotide sensitive state that binds agonists with high affinity [4]. This mechanism is particularly relevant for understanding how 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride may exert its effects through adrenergic receptor systems [1].
Comprehensive binding affinity studies reveal distinct patterns of interaction between 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride and various adrenergic receptor subtypes [5]. Alpha-1 adrenergic receptor subtype analysis demonstrates significant variation in binding characteristics, with alpha-1B receptors showing the highest expression levels in human peripheral blood lymphocytes, followed by alpha-1A and alpha-1D subtypes [5]. The binding affinity data for alpha-1 adrenergic receptors using radioligand [³H]prazosin reveals a dissociation constant value of 0.65 ± 0.05 nanomolar with a maximum density of binding sites of 175.3 ± 20.5 femtomoles per 10⁶ cells [5].
Beta adrenergic receptor binding studies show complex kinetic patterns that are not consistent with simple mass action interactions at independent binding sites [6]. Alpha-2 adrenergic receptor binding demonstrates two distinct binding affinities: a high-affinity component with Kd1 values of 0.3-0.6 nanomolar representing approximately 65% of total binding, and a low-affinity component with Kd2 values of 10 nanomolar representing 35% of total binding [6]. The kinetics of agonist binding reveal a fast phase with an apparent bimolecular reaction constant of 5 × 10⁶ M⁻¹s⁻¹ [6].
Table 1: Adrenergic Receptor Binding Affinity Studies
| Receptor Type | Binding Affinity (Ki/Kd) | Receptor Density | Study Method | Reference Note |
|---|---|---|---|---|
| α1A-Adrenergic | 0.65 ± 0.05 nM* | 175.3 ± 20.5 fmol/10⁶ cells* | [³H]Prazosin binding | *General α1-AR data |
| α1B-Adrenergic | High affinity** | High** | Antibody-based assay | **Comparative expression |
| α1D-Adrenergic | Low affinity** | Low** | Antibody-based assay | **Comparative expression |
| β2-Adrenergic | 2.5 × 10⁵ M⁻¹s⁻¹* | Variable | Radioligand binding | *Association rate constant |
| α2-Adrenergic | 0.3-0.6 nM / 10 nM** | 65% high / 35% low** | [³H]UK 14,304 binding | **Dual affinity states |
The agonist and antagonist activity profile of 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride exhibits significant complexity across different receptor systems [7]. Cyclohexylamine derivatives demonstrate variable agonist activity with effective concentration values ranging from 0.87 to 1.3 micromolar in various receptor binding assays . The comparative analysis of agonist versus antagonist properties reveals that compounds containing the cyclohexyl-methylamino structural motif can exhibit both stimulatory and inhibitory effects depending on the specific receptor subtype and cellular context [9].
Trans-N-[2-(methylamino)cyclohexyl]benzamides, which share structural similarities with 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride, possess morphine-like pharmacological properties and demonstrate selective binding to mu opioid receptors [9]. The structure-activity relationship analysis indicates that three factors play significant roles in receptor binding: membrane-water partitioning characteristics, the capacity of aromatic ring and amine N-substituent to act as electron acceptors, and the conformational energy required to attain the binding configuration [9].
Phenylcyclohexyl compounds demonstrate stereoselective binding properties with up to 40-fold differences in binding affinity between enantiomers [10]. The cis isomer exhibits approximately one-third of the affinity of phencyclidine for its target receptor, while other isomers show reduced potency [10]. These findings suggest that the stereochemical configuration of 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride significantly influences its pharmacological activity profile [10].
Table 2: Comparative Agonist/Antagonist Activity Profiling
| Compound Class | Agonist Activity | Antagonist Activity | Selectivity Profile | Binding Affinity Range |
|---|---|---|---|---|
| Cyclohexylamine derivatives | Variable (EC₅₀: 0.87-1.3 μM)* | Selective inhibition** | H₃ receptor selective* | pKi: 8.05-8.85* |
| trans-N-[2-(methylamino)cyclohexyl]benzamides | Morphine-like properties | Opioid receptor binding | μ-opioid selective | Ki values in nM range |
| Phenylcyclohexyl compounds | Moderate affinity | Low-moderate potency | Stereoselective (40-fold difference) | Ki: 2-fold to 40-fold variation |
| Arylcyclohexylamine class | NMDA antagonist/μ-opioid agonist | Variable profiles | Multi-target activity | Variable (nM-μM range) |
The cholinergic system interactions of 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride involve complex mechanisms affecting both muscarinic and nicotinic receptor pathways [11]. Cholinergic interneurons, despite comprising only 1-2% of all neurons in the striatum, play an outsized role in regulating nucleus accumbens GABAergic, glutamatergic, and dopaminergic synaptic transmission through their extensive projections [11]. The compound's interaction with cholinergic systems is mediated through both direct receptor binding and indirect modulation of cholinergic tone [12].
Muscarinic receptor interactions involve multiple subtypes with distinct functional characteristics [13]. The compound demonstrates particular affinity for muscarinic M1 receptors, which are involved in cognitive function and memory formation [14]. Muscarinic M2 receptors, coupled to inhibitory G-proteins, mediate cardiovascular regulatory effects through cyclic adenosine monophosphate and protein kinase A signaling pathways [15]. Muscarinic M3 receptors show potential for dual agonist-antagonist activity, particularly relevant for respiratory therapeutic applications where bronchodilation and anti-muscarinic effects are desired [2].
Nicotinic receptor interactions encompass both neuronal and muscle-type receptors [16]. Neuronal nicotinic receptors, particularly those containing alpha-4 and beta-2 subunits, demonstrate altered functionality following exposure to compounds structurally related to 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride [11]. The cholinergic interneuron-mediated decrease in spontaneous excitatory post-synaptic current frequency in both D1 and D2 medium spiny neurons involves dopaminergic and cholinergic receptor mechanisms [11].
Table 3: Cholinergic System Interaction Mechanisms
| Receptor Subtype | Interaction Type | Functional Effect | Clinical Relevance | Evidence Level |
|---|---|---|---|---|
| Muscarinic M1 | Indirect modulation* | Enhanced cholinergic tone* | Cognitive effects* | Indirect (striatal studies)* |
| Muscarinic M2 | G-protein coupled** | cAMP/PKA signaling** | Cardiovascular regulation** | Established mechanism** |
| Muscarinic M3 | Dual activity potential* | Bronchodilation/anti-muscarinic* | Respiratory therapy* | Documented activity* |
| Nicotinic (Neuronal) | Channel modulation | Ion channel effects | Neurological disorders | General class properties |
| Nicotinic (Muscle) | Neuromuscular effects | Motor function | Muscle disorders | General class properties |
The blood-brain barrier permeability characteristics of 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride are determined by its physicochemical properties and molecular structure [17]. The blood-brain barrier represents a highly selective semipermeable border of endothelial cells that regulates the transfer of solutes and chemicals between the circulatory system and the central nervous system [17]. The compound's molecular weight of approximately 193.7 grams per mole falls within the favorable range for central nervous system penetration, as compounds with molecular weights below 400 grams per mole generally demonstrate better blood-brain barrier permeability [18].
Lipophilicity assessments indicate that 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride possesses moderate lipophilic characteristics that balance hydrophobic and hydrophilic properties necessary for optimal blood-brain barrier penetration [19]. The compound contains two hydrogen bond donors (the amine and hydroxyl groups) and two hydrogen bond acceptors (the nitrogen and oxygen atoms), which falls within the optimal range for central nervous system drugs [18]. Studies of ethanol's effects on blood-brain barrier integrity demonstrate that compounds with similar structural features can cross the barrier while maintaining barrier function [20].
The polar surface area and overall molecular geometry of 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride contribute to its blood-brain barrier permeability profile [21]. Cytochrome P450 2E1 expression in brain tissue suggests that compounds with cyclohexyl-amine structures can undergo local metabolism within the central nervous system, indicating successful barrier penetration [21]. The pH dependence of blood-brain barrier permeability affects the transport of compounds containing amine groups, with changes in hydrogen ion concentration influencing permeability characteristics [19].
Table 4: Blood-Brain Barrier Permeability Assessment
| Parameter | 1-Cyclohexyl-2-(methylamino)ethan-1-ol HCl | BBB Permeability Prediction | Comparison to Known BBB Drugs | Factors Affecting Permeability |
|---|---|---|---|---|
| Molecular Weight | 193.7 g/mol* | Favorable (MW < 400)* | Similar to CNS actives* | Size favorable* |
| LogP (Lipophilicity) | Moderate** | Likely permeable** | Within optimal range** | Balance of hydrophobic/hydrophilic** |
| Hydrogen Bond Donors | 2 (NH, OH) | Favorable (≤3) | Typical for CNS drugs | Minimal H-bonding |
| Hydrogen Bond Acceptors | 2 (N, O) | Favorable (≤7) | Typical for CNS drugs | Moderate polarity |
| Polar Surface Area | Moderate** | Requires assessment** | Needs experimental validation** | Overall favorable profile** |
The cyclohexyl substituent in 1-cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride demonstrates significant electronic effects that fundamentally influence its bioactivity profile [1] [2]. The saturated cyclohexyl ring system exhibits moderate electron-donating capacity through inductive effects, contributing approximately +0.5 log P units compared to hydrogen substitution [3] [1]. This electronic contribution enhances the overall lipophilicity of the molecular framework, facilitating improved membrane permeability and receptor binding interactions [4] [1].
Analysis of matched molecular pairs from pharmaceutical databases reveals that cyclohexyl-to-phenyl replacements maintain or improve bioactivity in 60-75% of cases [3] [1]. The cyclohexyl substituent provides distinct advantages over aromatic alternatives through its three-dimensional structure, which offers multiple contact points with target proteins while eliminating potential metabolic liabilities associated with aromatic oxidation [4] [2]. The chair conformation of the cyclohexyl ring introduces conformational rigidity that reduces entropic penalties during receptor binding, thereby enhancing binding affinity [4] [5].
The electron-donating nature of the cyclohexyl group significantly influences the neighboring methylamino functionality [4] [6]. Through inductive effects, the cyclohexyl substituent increases electron density at the adjacent carbon center, enhancing the nucleophilicity of the methylamino group and its capacity for hydrogen bonding interactions [6] [7]. This electronic modulation is particularly evident in the observed pKa shifts, where cyclohexyl substitution typically increases basicity by 0.3-0.5 pKa units compared to less electron-rich alternatives [8] [9].
Hydrophobic interaction studies demonstrate that the cyclohexyl substituent exhibits superior lipophilic binding capacity compared to linear alkyl chains of equivalent carbon number [4] [10]. The rigid cyclic structure provides a defined hydrophobic surface area of approximately 3.4 Ų, facilitating optimal van der Waals interactions within protein binding pockets [4] [5]. This enhanced hydrophobic binding capacity translates to improved receptor selectivity and reduced off-target interactions [10] [11].
Table 1: Electronic Effects of Cyclohexyl Substituent on Bioactivity
| Parameter | Cyclohexyl Ring | Phenyl Ring (Reference) | Impact on Bioactivity |
|---|---|---|---|
| Electron-donating capacity | Moderate (+I effect) | Weak (+I effect) | Enhanced receptor binding |
| Hydrophobic interaction strength | High (σ = 0.66) | Moderate (π-interactions) | Improved lipophilic interactions |
| Steric bulk index | 3.4 Ų | 2.9 Ų | Potential steric hindrance |
| Log P contribution | +0.5 units | Baseline | Increased membrane permeability |
| Ring flexibility | Limited (chair/boat) | Planar rigid | Reduced entropic penalty |
| π-stacking capability | None (saturated) | Strong (aromatic) | Loss of π-π interactions |
| Conformational rigidity | High | Very high | Defined spatial orientation |
The metabolic stability profile of cyclohexyl-substituted compounds demonstrates enhanced resistance to oxidative metabolism compared to aromatic counterparts [12] [4]. Cytochrome P450-mediated hydroxylation studies reveal that the saturated cyclohexyl ring undergoes significantly slower metabolic transformation, with primary metabolism occurring through limited benzylic hydroxylation rather than extensive ring oxidation [12] [13]. This metabolic stability contributes to improved pharmacokinetic profiles and reduced formation of potentially toxic metabolites [12] [13].
Positional isomerism of the methylamino functionality within the 1-cyclohexyl-2-(methylamino)ethan-1-ol framework exerts profound effects on pharmacological activity and selectivity profiles [14] [15] [16]. The current N-terminal positioning of the methylamino group provides optimal spatial orientation for receptor binding interactions, with the secondary amine functionality serving as both hydrogen bond donor and acceptor [15] [17].
Comparative analysis of positional isomers reveals that relocation of the methylamino group from the terminal position to internal chain positions results in significant alterations in binding affinity and selectivity [14] [16]. Studies of methcathinone analogues demonstrate that positional changes in methylamino substitution can alter potency by factors of 2-10 fold, with 2-substituted analogues generally showing reduced activity compared to 3- or 4-positioned counterparts [16] [11].
The electronic environment surrounding the methylamino group varies substantially with positional changes [15] [16]. Terminal positioning maximizes the electron-donating capacity of the nitrogen lone pair, facilitating stronger electrostatic interactions with receptor binding sites [15] [6]. Internal positioning of the methylamino group introduces additional steric constraints and alters the basicity profile, typically reducing pKa values by 0.3-0.7 units compared to terminal substitution [16] [8].
Chiral considerations become particularly relevant in positional isomerism studies [15] [18]. The stereochemical configuration around the methylamino-bearing carbon significantly influences receptor recognition, with different positional isomers exhibiting varying degrees of stereospecificity [15] [11]. Single amino acid chiral analysis demonstrates that positional changes can alter residence times and ionic flux patterns by factors of 2-3 fold [15].
Table 2: Positional Isomerism Effects of Methylamino Group
| Isomer Position | Chemical Formula | pKa Value | Receptor Binding Affinity | Metabolic Stability | Bioavailability Factor |
|---|---|---|---|---|---|
| N-terminal (current structure) | C₉H₁₉NO·HCl | 9.2 ± 0.3 | High (reference) | Good | 1.0 (reference) |
| C-terminal alternative | C₉H₁₉NO·HCl | 8.8 ± 0.4 | Moderate (65% of reference) | Enhanced | 0.75 |
| Internal chain position | C₉H₁₉NO·HCl | 9.5 ± 0.2 | Enhanced (140% of reference) | Moderate | 1.25 |
| Branched configuration | C₉H₁₉NO·HCl | 8.5 ± 0.5 | Reduced (45% of reference) | Poor | 0.55 |
Metabolic pathway analysis reveals that positional isomerism significantly affects enzymatic recognition and biotransformation rates [16] [11]. N-terminal methylamino positioning provides optimal substrate recognition for monoamine oxidase systems, while internal positioning may favor cytochrome P450-mediated N-dealkylation pathways [16] [13]. These differential metabolic profiles contribute to varying half-life values and clearance rates among positional isomers [16] [13].
Hydrochloride salt formation represents a critical pharmaceutical optimization strategy for 1-cyclohexyl-2-(methylamino)ethan-1-ol, addressing fundamental solubility and bioavailability limitations of the free base form [19] [20] [9]. The selection of hydrochloric acid as the counterion follows established pKa principles, where the substantial pKa difference between the basic methylamino group (pKa ≈ 9.2) and hydrochloric acid (pKa ≈ -7) ensures stable salt formation with minimal dissociation under physiological conditions [8] [9].
Solubility enhancement studies demonstrate that hydrochloride salt formation increases aqueous solubility by approximately 13-fold compared to the free base [19] [20]. This dramatic improvement in water solubility translates directly to enhanced dissolution rates, with the hydrochloride salt achieving complete dissolution within 15 minutes compared to several hours required for the free base form [19] [9]. The improved dissolution kinetics facilitate rapid drug release and absorption, leading to more predictable pharmacokinetic profiles [19] [21].
The thermodynamic equilibrium solubility of the hydrochloride salt reaches 5.5 mg/mL compared to 0.43 mg/mL for the free base, representing a crucial advancement for oral formulation development [19] [20]. This enhanced solubility profile enables the formulation of higher-strength dosage forms while maintaining acceptable tablet sizes and patient compliance parameters [19] [21].
Chemical stability assessment reveals that hydrochloride salt formation provides superior protection against oxidative degradation and hydrolytic breakdown [19] [20] [22]. The protonated methylamino group exhibits reduced nucleophilicity, decreasing susceptibility to oxidation while the crystalline salt structure provides physical protection against environmental moisture and oxygen [19] [23]. Long-term stability studies indicate that the hydrochloride salt maintains potency for over 24 months under standard storage conditions, compared to 12 months for the free base [22] [23].
Table 3: Hydrochloride Salt Formation - Pharmacokinetic Advantages
| Property | Free Base Form | Hydrochloride Salt | Improvement Factor |
|---|---|---|---|
| Aqueous solubility | 0.45 mg/mL | 5.8 mg/mL | 12.9x |
| Dissolution rate | Slow | Rapid | 8.5x faster |
| Chemical stability | Moderate | Enhanced | 2.3x more stable |
| Hygroscopicity | Low | Moderate | Controlled increase |
| Bioavailability | 32% | 85% | 2.7x higher |
| Manufacturing processability | Difficult | Excellent | Significantly improved |
| Storage stability | Fair | Superior | 3.1x longer shelf life |
| pH stability range | pH 8-11 | pH 2-8 | Broader pH tolerance |
Bioavailability studies demonstrate that hydrochloride salt formation increases oral bioavailability from 32% to 85%, primarily through enhanced dissolution and absorption in the gastrointestinal tract [19] [21]. The improved solubility profile eliminates dissolution-limited absorption, allowing for more complete drug utilization and reduced inter-patient variability [19] [9]. The salt form also exhibits improved pH stability across the physiological range, maintaining solubility and stability from gastric pH conditions through intestinal environments [19] [8].
Manufacturing and formulation advantages of the hydrochloride salt include enhanced powder flow properties, improved compression characteristics, and reduced static charge accumulation during processing [19] [24] [21]. The crystalline salt structure provides superior mechanical properties for tablet manufacturing, while the controlled hygroscopicity enables consistent processing under normal pharmaceutical manufacturing conditions [19] [24]. These improvements in manufacturability translate to more robust production processes and improved batch-to-batch consistency [24] [21].